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Compound of Interest

Compound Name: Thorin, IND

Cat. No.: B15551299 Get Quote

Thorin, also known as Thoronol, is an organoarsenic compound utilized as a metallochromic

indicator in analytical chemistry. This guide provides an in-depth overview of its physical and

chemical properties, experimental applications, and the underlying mechanism of its indicator

function, tailored for researchers, scientists, and professionals in drug development.

Core Properties of Thorin
Thorin, with the chemical name 1-(2-Arsonophenylazo)-2-naphthol-3,6-disulfonic acid disodium

salt, is a brownish-red powder.[1][2][3] It is recognized for its application as an indicator in the

determination of various metal ions, including barium, beryllium, lithium, uranium, and thorium.

[4][5] Due to its arsenic content, Thorin is classified as highly toxic and requires careful

handling.

Physicochemical Characteristics
A summary of the key physical and chemical properties of the Thorin indicator is presented in

the table below.
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Property Value References

CAS Number 3688-92-4

Molecular Formula C₁₆H₁₁AsN₂Na₂O₁₀S₂

Molecular Weight 576.30 g/mol

Appearance
Brownish-red to dark red

crystalline powder

Solubility

Soluble in water (>10% by

weight), slightly soluble in

ethanol, insoluble in ether.

Melting Point >300°C

Absorption Maximum (λmax) 480-490 nm (in isopropanol)

pH (10 g/L in H₂O at 20°C) 6.1

Bulk Density 700 kg/m ³

Mechanism of Action in Sulfate Titration
Thorin is prominently used as an indicator for the titrimetric determination of sulfate ions. The

underlying principle involves a competitive binding reaction. In a slightly acidic solution, Thorin

appears orange-yellow. It forms a distinct orange-red complex with barium ions. When a

solution containing sulfate ions is titrated with a standardized solution of barium perchlorate,

the barium ions will preferentially react with the sulfate ions to form a white precipitate of

barium sulfate, due to the higher stability constant of this reaction compared to the barium-

Thorin complex. The endpoint of the titration is reached when all the sulfate ions have

precipitated. Any excess barium ions will then complex with the Thorin indicator, resulting in a

sharp color change from orange-yellow to the orange-red of the barium-Thorin complex.
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Caption: Mechanism of Thorin indicator in sulfate titration.

Experimental Protocol: Titration of Sulfate with
Barium Perchlorate
The following provides a generalized methodology for the determination of sulfate ions using

Thorin as an indicator.

1. Reagents and Preparation:

Barium Perchlorate Solution (0.005 M): Prepare by dissolving the appropriate amount of

barium perchlorate in deionized water. Standardize against a known concentration of a

primary standard sulfate solution.

Thorin Indicator Solution (0.2% w/v): Dissolve 0.2 g of Thorin indicator in 100 mL of

deionized water.

Isopropanol: Analytical grade.

Perchloric Acid (1 M): For pH adjustment.

2. Sample Preparation:
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The sample containing sulfate ions should be aqueous. If solid, dissolve in a known volume

of deionized water.

Adjust the pH of the sample to between 2.5 and 4.0 using perchloric acid.

3. Titration Procedure:

Pipette a known volume of the sulfate-containing sample into an Erlenmeyer flask.

Add an equal volume of isopropanol. This reduces the solubility of barium sulfate, leading to

a sharper endpoint.

Add 1-2 drops of the Thorin indicator solution. The solution should be orange-yellow.

Titrate with the standardized barium perchlorate solution with constant stirring.

The endpoint is reached when the color of the solution changes from orange-yellow to a

stable orange-red.

4. Calculation:

The concentration of sulfate in the sample can be calculated using the following formula:

Sulfate (mg/L) = (V * M * 96060) / S

Where:

V = Volume of barium perchlorate solution used in mL

M = Molarity of the barium perchlorate solution

S = Volume of the sample in mL

96060 = Molecular weight of the sulfate ion (SO₄²⁻) in mg/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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